Cas no 24903-83-1 (3-Pyridinecarboxylicacid, 1,6-dihydro-1-(1-methylethyl)-6-oxo-, ethyl ester)

3-Pyridinecarboxylicacid, 1,6-dihydro-1-(1-methylethyl)-6-oxo-, ethyl ester structure
24903-83-1 structure
Product Name:3-Pyridinecarboxylicacid, 1,6-dihydro-1-(1-methylethyl)-6-oxo-, ethyl ester
CAS No:24903-83-1
MF:C11H15NO3
MW:209.241703271866
CID:291172
PubChem ID:295869
Update Time:2025-04-19

3-Pyridinecarboxylicacid, 1,6-dihydro-1-(1-methylethyl)-6-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 1,6-dihydro-1-(1-methylethyl)-6-oxo-, ethyl ester
    • ethyl 6-oxo-1-propan-2-ylpyridine-3-carboxylate
    • 1-i-Propyl-5-carbethoxy-2-pyridon
    • 1-isopropyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid ethyl ester
    • AC1L6P3Y
    • NSC165486
    • 24903-83-1
    • SCHEMBL22861795
    • NSC-165486
    • DTXSID50304348
    • Inchi: 1S/C11H15NO3/c1-4-15-11(14)9-5-6-10(13)12(7-9)8(2)3/h5-8H,4H2,1-3H3
    • InChI Key: XUJMDJRAGCHAEN-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(N(C=1)C(C)C)=O)=O

Computed Properties

  • Exact Mass: 209.10525
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • PSA: 46.61
  • LogP: 1.60590
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